rac-(1R,9aR)-octahydro-1H-quinolizine-1-carboxylic acid
Overview
Description
Rac-(1R,9aR)-octahydro-1H-quinolizine-1-carboxylic acid, or rac-OHQ, is a synthetic organic compound that is used in a variety of scientific research applications. It is a member of the quinolizidine family, which is composed of compounds that contain a quinolizidine ring. Rac-OHQ has a wide range of potential applications, including use as a pharmaceutical, an insecticide, a fungicide, and a plant growth regulator.
Scientific Research Applications
Rac-OHQ has a wide range of potential applications in scientific research. It has been used as a substrate for the enzyme acetylcholinesterase, which is important for the regulation of nerve signals in the body. It has also been used as an inhibitor of the enzyme monoamine oxidase, which is involved in the regulation of neurotransmitters such as serotonin and dopamine. In addition, it has been studied as a potential inhibitor of the enzyme cyclooxygenase, which is involved in the production of inflammatory compounds.
Mechanism of Action
Rac-OHQ has a variety of mechanisms of action, depending on the application. As an inhibitor of acetylcholinesterase, it binds to the active site of the enzyme, preventing it from breaking down acetylcholine. As an inhibitor of monoamine oxidase, it binds to the enzyme, preventing it from breaking down monoamine neurotransmitters. As an inhibitor of cyclooxygenase, it binds to the enzyme, preventing it from producing inflammatory compounds.
Biochemical and Physiological Effects
Rac-OHQ has a variety of biochemical and physiological effects, depending on the application. As an inhibitor of acetylcholinesterase, it increases the levels of acetylcholine in the body, which can lead to increased nerve signal transmission. As an inhibitor of monoamine oxidase, it increases the levels of monoamine neurotransmitters, which can lead to improved mood and cognitive function. As an inhibitor of cyclooxygenase, it reduces the production of inflammatory compounds, which can lead to reduced pain and inflammation.
Advantages and Limitations for Lab Experiments
Rac-OHQ has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, which makes it a convenient and cost-effective compound for research. Another advantage is that it has a wide range of potential applications, which makes it a versatile compound for lab experiments. One limitation is that it can be toxic in high doses, which can be a safety concern in lab experiments.
Future Directions
There are a number of potential future directions for research on rac-OHQ. One potential area of research is the development of new synthesis methods for the compound, which could make it more accessible and cost-effective for research. Another potential area of research is the development of new applications for the compound, such as its use as a therapeutic agent or an insecticide. Another potential area of research is the investigation of the biochemical and physiological effects of the compound, which could lead to new insights into its mechanism of action.
Synthesis Methods
Rac-OHQ can be synthesized using a variety of methods, including the Wittig reaction and the Ullmann reaction. The Wittig reaction involves the formation of a phosphonium salt from an aldehyde or ketone, which is then reacted with a carboxylic acid to form the desired compound. The Ullmann reaction is a cross-coupling reaction that involves the use of a palladium catalyst to form a carbon-carbon bond between two organic molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,9aR)-octahydro-1H-quinolizine-1-carboxylic acid involves the reduction of a ketone intermediate followed by a cyclization reaction to form the quinolizine ring system. The carboxylic acid group is introduced through a separate reaction step.", "Starting Materials": [ "3,4-dimethoxyphenylacetic acid", "ethyl acetoacetate", "sodium borohydride", "acetic acid", "sulfuric acid", "sodium hydroxide", "methanol", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Condensation reaction between 3,4-dimethoxyphenylacetic acid and ethyl acetoacetate in the presence of sulfuric acid to form the corresponding β-ketoester intermediate.", "Step 2: Reduction of the β-ketoester intermediate using sodium borohydride in methanol to form the corresponding alcohol intermediate.", "Step 3: Cyclization reaction of the alcohol intermediate using acetic acid as a solvent and sulfuric acid as a catalyst to form the quinolizine ring system.", "Step 4: Hydrolysis of the ethyl ester group using sodium hydroxide in water to form the carboxylic acid group.", "Step 5: Racemization of the carboxylic acid group using hydrochloric acid and sodium chloride to form the racemic mixture of the final product, rac-(1R,9aR)-octahydro-1H-quinolizine-1-carboxylic acid." ] } | |
CAS RN |
1291023-76-1 |
Product Name |
rac-(1R,9aR)-octahydro-1H-quinolizine-1-carboxylic acid |
Molecular Formula |
C10H17NO2 |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
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